Artepillin C

• CAS No.: 72944-19-5
• Product Name: Artepillin C
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol
• IUPAC Name: (E)-3-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]prop-2-enoic acid
• Standard InChI: InChI=1S/C19H24O3/c1-13(2)5-8-16-11-15(7-10-18(20)21)12-17(19(16)22)9-6-14(3)4/h5-7,10-12,22H,8-9H2,1-4H3,(H,20,21)/b10-7+
• Standard InChIKey: KABCFARPAMSXCC-JXMROGBWSA-N
• Isomeric SMILES: CC(=CCC1=CC(=CC(=C1O)CC=C(C)C)/C=C/C(=O)O)C
• SMILES: CC(=CCC1=CC(=CC(=C1O)CC=C(C)C)C=CC(=O)O)C
• Canonical SMILES: CC(=CCC1=CC(=CC(=C1O)CC=C(C)C)C=CC(=O)O)C
• Synonyms: ARTEPILLIN C;ArtepillinC,fromPropolis;(E)-3-[4-Hydroxy-3,5-bis(3-methyl-2-butenyl)phenyl]propenoic acid;3,5-Bis(3-methyl-2-butenyl)-4-hydroxy-trans-cinnamic acid;3,5-Diprenyl-4-hydroxycinnamic acid;3,5-Diprenyl-4-hydroxy-trans-cinnamic acid;4-Hydroxy
• Reference: 1: de Oliveira PF, de Souza Lima IM, Munari CC, Bastos JK, da Silva Filho AA,; Tavares DC. Comparative evaluation of antiproliferative effects of Brazilian; green propolis, its main source Baccharis dracunculifolia, and their major; constituents artepillin C and baccharin. Planta Med. 2014 Apr;80(6):490-2. doi:; 10.1055/s-0034-1368298. Epub 2014 Mar 31. PubMed PMID: 24687736. ; 2: Shimoda K, Kubota N, Uesugi D, Hamadab H. Glycosylation of artepillin C with; cultured plant cells of Phytolacca americana. Nat Prod Commun. 2014; May;9(5):683-5. PubMed PMID: 25026721. ; 3: de Oliveira PF, Lima IM, Monteiro Neto Mde A, Bastos JK, da Silva Filho AA,; Tavares DC. Evaluation of genotoxicity and antigenotoxicity of artepillin C in; V79 cells by the comet and micronucleus assays. Nutr Cancer. 2013;65(7):1098-103.; doi: 10.1080/01635581.2013.815233. Epub 2013 Aug 5. PubMed PMID: 23915392. ; 4: Szliszka E, Mertas A, Czuba ZP, Król W. Inhibition of Inflammatory Response by; Artepillin C in Activated RAW264.7 Macrophages. Evid Based Complement Alternat; Med. 2013;2013:735176. doi: 10.1155/2013/735176. Epub 2013 May 28. PubMed PMID:; 23781267; PubMed Central PMCID: PMC3679718. ; 5: Yashiro K, Hanaya K, Shoji M, Sugai T. New synthesis of artepillin C, a; prenylated phenol, utilizing lipase-catalyzed regioselective deacetylation as the; key step. Biosci Biotechnol Biochem. 2015;79(12):1926-30. doi:; 10.1080/09168451.2015.1058704. Epub 2015 Jun 18. PubMed PMID: 26086497. ; 6: Hata T, Tazawa S, Ohta S, Rhyu MR, Misaka T, Ichihara K. Artepillin C, a major; ingredient of Brazilian propolis, induces a pungent taste by activating TRPA1; channels. PLoS One. 2012;7(11):e48072. doi: 10.1371/journal.pone.0048072. Epub; 2012 Nov 2. PubMed PMID: 23133611; PubMed Central PMCID: PMC3487895. ; 7: Szliszka E, Zydowicz G, Mizgala E, Krol W. Artepillin C; (3,5-diprenyl-4-hydroxycinnamic acid) sensitizes LNCaP prostate cancer cells to; TRAIL-induced apoptosis. Int J Oncol. 2012 Sep;41(3):818-28. doi:; 10.3892/ijo.2012.1527. Epub 2012 Jun 25. PubMed PMID: 22735465; PubMed Central; PMCID: PMC3582787.
• PubChem Compound: 5472440
• Last Modified: Dec 23 2021